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Compound of Interest

Compound Name: 3-Isocyanato-2-methylfuran

Cat. No.: B1291023

Technical Guide: 2-Methylfuran-3-yl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of 2-methylfuran-3-yl isocyanate, compiling
available data on its chemical identity, properties, and synonyms. The information presented is
intended to serve as a foundational resource for professionals in research and development.

Chemical Identification and Properties

2-Methylfuran-3-yl isocyanate is a heterocyclic organic compound. Detailed experimental data
on this specific molecule is limited in publicly accessible literature. The following tables
summarize its key identifiers and computed chemical properties.

Table 1: Chemical Identifiers for 2-Methylfuran-3-yl Isocyanate
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Identifier Value Reference
CAS Number 921938-65-0 [1]
Molecular Formula CeHsNO:2 [1]
IUPAC Name 3-isocyanato-2-methylfuran [1]

INChI=1S/C6H5NO2/c1-5-6(7-
InChl [1]
4-8)2-3-9-5/h2-3H,1H3

OMYDOMPNLAYEPL-
InChlKey [2]
UHFFFAOYSA-N

SMILES CC1=C(C=CO1)N=C=0 [1]

Table 2: Synonyms for 2-Methylfuran-3-yl Isocyanate

Synonym

3-Isocyanato-2-methylfuran

2-Methylfur-3-yl isocyanate

FURAN,3-ISOCYANATO-2-METHYL-

SCHEMBL990504

AKOS000194953

EN300-86345

G23072

Source:[1]

Table 3: Computed Physicochemical Properties
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Property Value Unit
Molecular Weight 123.11 g/mol
Exact Mass 123.032028402 Da
XLogP3-AA 2.2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count 3

Rotatable Bond Count 1

Topological Polar Surface Area  42.6 A2
Heavy Atom Count 9

Complexity 140

Source:[1]

Experimental Data

A comprehensive search of scientific literature and chemical databases did not yield detailed
experimental protocols for the synthesis of 2-methylfuran-3-yl isocyanate, nor were there
specific studies detailing its biological activity or involvement in signaling pathways. The
general reactivity of the isocyanate group suggests it is a reactive compound, particularly with
nucleophiles.[3]

While information on the biological activities of various furan derivatives exists, including
applications as antibacterial, antifungal, and anti-inflammatory agents, no such data was found
specifically for 2-methylfuran-3-yl isocyanate.[4][5][6]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the relationship between the common name, IUPAC name,
and the fundamental structural representations (SMILES and InChl) of the compound, all of
which are linked to its unique CAS registry number.
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Chemical Identification of 2-Methylfuran-3-yl Isocyanate

2-Methylfuran-3-yl Isocyanate 3-isocyanato-2-methylfuran
(Common Name) (IUPAC Name)

is registered as

921938-65-0
(CAS Number)

is represented by is represented by
CC1=C(C=CO1)N=C=0 INChI=1S/C6H5NO2/c1-5-6(7-4-8)2-3-9-5/h2-3H,1H3
(SMILES) (InChl)

Click to download full resolution via product page

Chemical Identification Relationships

Conclusion

2-Methylfuran-3-yl isocyanate is a defined chemical entity with established identifiers and
computed properties. However, there is a notable lack of in-depth experimental data in the
public domain regarding its synthesis, biological activity, and potential applications in drug
development. This presents an opportunity for novel research to explore the synthesis and
characterize the physicochemical and biological properties of this compound. Researchers are
advised to exercise caution, as isocyanates are generally reactive and can be irritants.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylfuran-3-yl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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